Cas no 1807183-06-7 (3-Bromo-6-fluoro-2-nitrophenylacetic acid)

• Product Name: 3-Bromo-6-fluoro-2-nitrophenylacetic acid
• CAS No: 1807183-06-7
• MF: C₈H₅BrFNO₄
• MW: 278.03200507164
• CID: 4970628
• Update Time: 2025-11-01

3-Bromo-6-fluoro-2-nitrophenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-fluoro-2-nitrophenylacetic acid

• Inchi： 1S/C8H5BrFNO4/c9-5-1-2-6(10)4(3-7(12)13)8(5)11(14)15/h1-2H,3H2,(H,12,13)
• InChI Key： UQMLAQDNWHIXPC-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1[N+](=O)[O-])CC(=O)O)F

Computed Properties

• Exact Mass: 276.93860 g/mol
• Monoisotopic Mass: 276.93860 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 83.1
• Molecular Weight: 278.03

Additional information on 3-Bromo-6-fluoro-2-nitrophenylacetic acid

Recent Advances in the Application of 3-Bromo-6-fluoro-2-nitrophenylacetic Acid (CAS: 1807183-06-7) in Chemical Biology and Pharmaceutical Research

The compound 3-Bromo-6-fluoro-2-nitrophenylacetic acid (CAS: 1807183-06-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This aromatic acetic acid derivative, characterized by its bromo, fluoro, and nitro functional groups, serves as a key intermediate in the synthesis of various biologically active molecules. Recent studies have highlighted its potential in the design of enzyme inhibitors, receptor modulators, and other pharmacologically relevant compounds.

One of the most notable applications of 3-Bromo-6-fluoro-2-nitrophenylacetic acid is its role in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and the unique structural features of this compound allow for the development of highly selective inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of novel EGFR (Epidermal Growth Factor Receptor) inhibitors, which showed promising activity against non-small cell lung cancer (NSCLC) cell lines. The bromo and fluoro substituents were found to enhance binding affinity, while the nitro group facilitated further chemical modifications.

In addition to its role in kinase inhibition, 3-Bromo-6-fluoro-2-nitrophenylacetic acid has been explored as a building block for the development of antimicrobial agents. A recent study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of derivatives with potent activity against methicillin-resistant Staphylococcus aureus (MRSA). The presence of the nitro group was critical for the observed antibacterial effects, suggesting its potential in addressing antibiotic resistance.

The compound's utility extends beyond therapeutic applications. Researchers have also investigated its use in chemical biology as a probe for studying enzyme mechanisms. For instance, a 2022 study in ACS Chemical Biology utilized 3-Bromo-6-fluoro-2-nitrophenylacetic acid as a substrate analog to elucidate the catalytic mechanism of a novel hydrolase enzyme. The study provided insights into enzyme-substrate interactions, paving the way for the design of more efficient biocatalysts.

Despite its promising applications, challenges remain in the large-scale synthesis and optimization of 3-Bromo-6-fluoro-2-nitrophenylacetic acid. Recent advancements in green chemistry have addressed some of these issues, with studies focusing on solvent-free reactions and catalytic methods to improve yield and reduce environmental impact. A 2023 report in Green Chemistry highlighted a novel catalytic approach that achieved a 90% yield while minimizing waste production.

In conclusion, 3-Bromo-6-fluoro-2-nitrophenylacetic acid (CAS: 1807183-06-7) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its unique structural features enable diverse applications, from drug discovery to enzyme mechanism studies. Continued research into its synthesis and functionalization is expected to unlock further potential, making it a compound of enduring interest in the field.